Cas no 55394-76-8 ( )

• Product Name: &nbsp
• CAS No: 55394-76-8
• MF: C₂₆H₄₁NO₇
• MW: 479.606248617172
• CID: 943859
• PubChem ID: 6330377
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl (1R,2S,4aR,4bS,7E,8R,8aS,9S,10aR)-2-acetyloxy-9-hydroxy-1,4a,8-trimethyl-7-[2-[2-(methylamino)ethoxy]-2-oxoethylidene]-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate
• 3-Acetoxynorerythrostachamide
• AC1O3JQ9
• NSC179174
• NSC-179174
• DTXSID60422643
• 55394-76-8
•  

• Inchi： 1S/C26H41NO7/c1-15-17(13-22(30)33-12-11-27-5)7-8-18-23(15)19(29)14-20-25(18,3)10-9-21(34-16(2)28)26(20,4)24(31)32-6/h13,15,18-21,23,27,29H,7-12,14H2,1-6H3/b17-13-
• InChI Key： WRJOCQMOVOLQJC-LGMDPLHJSA-N
• SMILES： CNCCOC(/C=C1\C(C)C2C(CC3C(C(OC)=O)(C)C(OC(=O)C)CCC3(C2CC\1)C)O)=O

Computed Properties

• Exact Mass: 479.28843
• Monoisotopic Mass: 479.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.17
• Boiling Point: 567.7°C at 760 mmHg
• Flash Point: 297.1°C
• Refractive Index: 1.53
• PSA: 111.16
• LogP: 3.02050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 6-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 6-hydroxysteroids